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Compound of Interest

Compound Name: 1-(Benzyloxy)-2-nitrobenzene

Cat. No.: B016606

An In-depth Technical Guide to the Safe Handling of 1-(Benzyloxy)-2-nitrobenzene

This guide provides comprehensive safety data, handling protocols, and emergency
procedures for 1-(Benzyloxy)-2-nitrobenzene (CAS No. 4560-41-2). Designed for
researchers, scientists, and drug development professionals, this document moves beyond a
standard Safety Data Sheet (SDS) to offer a deeper understanding of the causality behind
safety recommendations, ensuring a self-validating system of laboratory practice. The insights
provided are synthesized from established safety protocols for nitroaromatic compounds and
specific data on related molecules.

Chemical Identity and Core Properties

1-(Benzyloxy)-2-nitrobenzene is an organic compound featuring a nitro group and a
benzyloxy group on a benzene ring.[1] Its structure informs its reactivity and potential hazards.
The electron-withdrawing nature of the nitro group is a key determinant of its chemical behavior
and toxicological profile.[1][2]

Table 1: Physicochemical Properties of 1-(Benzyloxy)-2-nitrobenzene and Related
Compounds
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Property Value Source

1-nitro-2-
IUPAC Name [3]
(phenylmethoxy)benzene

Benzyl o-Nitrophenyl Ether, 2-
Synonyms ) [1]
Benzyloxynitrobenzene

CAS Number 4560-41-2 [1]

Molecular Formula C13H11NOs [1]

Molecular Weight 229.23 g/mol [1]

Appearance Yellll;)w to orange crystalline o
soli

60 - 63 °C (for related isomer
Melting Point 1-(Benzyloxy)-2-methyl-3- [4115]

nitrobenzene)

Enhanced solubility in organic

Solubility solvents due to the benzyloxy [1]
group

Hazard Identification and Toxicological Insights

As a member of the nitroaromatic compound family, 1-(Benzyloxy)-2-nitrobenzene presents
several significant hazards that must be managed with stringent controls.[6] The toxicity of
these compounds is well-documented, with potential for mutagenicity and ready absorption
through the skin.[2][6]

» Acute Toxicity: While specific data for this compound is limited, related nitroaromatics are
classified as harmful if swallowed.[7]

» Skin and Eye Irritation: Direct contact is likely to cause skin and serious eye irritation.[3][7][8]
Prolonged contact should be avoided, and any contamination should be washed off
immediately.[8][9]

» Respiratory Irritation: Inhalation of dust or vapors may cause respiratory irritation.[7]
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o Systemic Effects: A primary concern with nitroaromatic compounds is their ability to be
absorbed systemically, including through the skin.[6][10] This can lead to effects on the
blood, such as methemoglobinemia. For the parent compound, nitrobenzene, prolonged or
repeated exposure is known to cause organ damage.[11]

o Thermal Instability: Nitro compounds can be sensitive to heat and shock, potentially leading
to exothermic decomposition.[1][6] While this compound is not as hazardous as polynitrated
aromatics like TNT, this potential must be respected, especially during heating.[6]

While a specific GHS classification for 1-(Benzyloxy)-2-nitrobenzene is not universally
established, based on data for analogous compounds, a cautious classification would include:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2A)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System

Hierarchy of Controls for Safe Handling

Effective management of 1-(Benzyloxy)-2-nitrobenzene requires a multi-layered approach to
safety, prioritizing engineering controls and robust protocols over sole reliance on Personal
Protective Equipment (PPE). This "Hierarchy of Controls" is a fundamental principle of
laboratory safety.
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Hierarchy of Controls for 1-(Benzyloxy)-2-nitrobenzene

Elimination

(Not Feasible)

ost Effective

Substitution
(Use a less hazardous reagent)

Engineering Controls
(Chemical Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

east Effective

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Safety Controls.

Exposure Controls and Personal Protection

Engineering controls are the primary barrier against exposure. Administrative controls and PPE
serve as crucial secondary and tertiary layers of defense.

» Engineering Controls: Always handle 1-(Benzyloxy)-2-nitrobenzene inside a certified
chemical fume hood to control airborne concentrations.[9][12] The facility should be
equipped with an eyewash station and a safety shower.[9][13]

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b016606?utm_src=pdf-body-img
https://www.benchchem.com/product/b016606?utm_src=pdf-body
https://aksci.com/sds/3582CS_SDS.pdf
https://www.carlroth.com/medias/SDB-4394-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjY1NzF8YXBwbGljYXRpb24vcGRmfGFEbGtMMmd6TWk4NU1qRXdNVFEyTXpJME5URXdMMU5FUWw4ME16azBYMFJGWDBWT0xuQmtaZ3w4ODM2ZTBjNTIxODcxMjQ3Zjk3MDMwZGE2ZThkMWY2ODk1ZmU3MzIyMDVlZTA4ZjE2Yzg2MTEyZmEzNmViZDJh
https://aksci.com/sds/3582CS_SDS.pdf
https://www.unavera.de/mediadownload/18527/MSDS%20315,%20CAS%2022955-07-3,%20Unavera,%20engl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Administrative Controls: Limit unnecessary personal contact with the substance.[14] Ensure
all containers are clearly labeled with the chemical name and associated hazards.[6] Do not
eat, drink, or smoke in handling areas.[7][14]

Table 2: Required Personal Protective Equipment (PPE)

PPE Category Item Specifications & Rationale

Wear chemical-resistant,
impervious gloves (e.g., nitrile).
Inspect gloves before use and
use proper removal technique
to avoid skin contact.[14][15]

Double gloving is

Hand Protection Nitrile Gloves

recommended for potent

compounds.

Use ANSI Z87.1-compliant
] (US) or EN 166 (EU) approved
Eye/Face Protection Safety Goggles
safety goggles to protect

against splashes.[15]

A long-sleeved, solid-front lab
coat is mandatory to protect

Skin & Body Protection Laboratory Coat ] )
skin and personal clothing.[4]

[9]

If handling the solid outside of
a fume hood or if dust
generation is unavoidable, a
NIOSH-approved N95 (US) or

Respiratory Protection N95 Respirator (or higher) type P1 (EN143) dust mask
should be used.[14] For
significant aerosol generation,
a higher level of respiratory

protection may be necessary.

Step-by-Step Emergency Procedures
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Rapid and correct response during an emergency is critical to minimizing harm.

First-Aid Measures

General Advice: First-aiders must protect themselves. If you are exposed or feel unwell, seek
immediate medical attention and show the medical professional this safety guide or the
product's SDS.[9][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[4] Remove contact lenses if present and easy to do.[14] Continue rinsing and
seek immediate medical attention.[9]

Skin Contact: Take off immediately all contaminated clothing. Flush skin and hair with
running water and soap for at least 15 minutes.[4][14] Seek medical attention if irritation
develops or persists.[14]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If
breathing is difficult or stops, provide artificial respiration.[12] Call a physician immediately.

Ingestion: Rinse mouth with water.[4] Immediately give a glass of water.[14] Do NOT induce
vomiting.[7] Call a Poison Center or doctor immediately.[11]

Fire-Fighting Protocol

This material is not considered a significant fire risk but may burn.[14]

Suitable Extinguishing Media: Use extinguishing media suitable for the surrounding area.[14]
Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide are generally
appropriate.[16]

Specific Hazards: During a fire, irritating and toxic gases, including nitrogen oxides (NOx)
and carbon oxides, may be generated.[9][15] Containers may rupture if heated.

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[4][16] Do not approach containers suspected to be hot.[14] If safe,
remove containers from the path of the fire and cool them with a water spray from a
protected location.[14]
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Accidental Release Measures

A structured response is essential to safely manage spills.

Spill Detected

Evacuate immediate area
Move upwind

'

Don appropriate PPE
(Gloves, Goggles, Respirator)

'

Contain Spill
Prevent entry into drains/waterways

A/Ilnor \Major
/ Cleanup Procedur

Minor Spill (Solid): Major Spill:
Sweep or vacuum up carefully. Alert Fire Brigade/Safety Office.
Avoid generating dust. Cover with inert absorbent material.

N

Collect waste in a clean, dry,
sealable, labeled container

'

Decontaminate spill area

'

Dispose of waste according to
institutional/local regulations

Incident Reported & Area Safe
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Click to download full resolution via product page
Caption: Spill Response Workflow.
Detailed Spill Protocol:

Evacuate and Secure: Clear the area of all personnel and move upwind.[14] Ensure
adequate ventilation.

Control and Contain: Wear appropriate PPE as detailed in Table 2. Prevent further leakage
or spillage if safe to do so. Prevent the substance from entering drains, sewers, or water
courses.[14][16]

Cleanup:

o For Minor Spills (Solid): Clean up spills immediately.[14] Use dry cleanup procedures and
avoid generating dust.[14] Carefully sweep or shovel up the material.[14] Using a vacuum
with a HEPA filter is also an option.[14]

o For Major Spills: Alert your institution's safety office or the local fire brigade, informing
them of the location and nature of the hazard.[14]

Collection and Disposal: Place the spilled material and any contaminated absorbent into a
clean, dry, sealable, and properly labeled container for disposal.[14][16]

Decontamination: Thoroughly clean the spill area. Wash all personal protective equipment
and launder contaminated clothing separately before reuse.[14]

Stability, Reactivity, and Storage

Understanding the chemical stability of 1-(Benzyloxy)-2-nitrobenzene is key to its safe
storage.

e Reactivity: Stable under normal conditions.[4]

» Conditions to Avoid: Avoid exposure to high temperatures, direct sunlight, heat, sparks, and
open flames.[6][11] Avoid dust formation.[4]
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e Incompatible Materials: Keep segregated from strong oxidizing agents, strong acids, and
strong bases to prevent dangerous reactions.[4][6]

e Hazardous Decomposition Products: Thermal decomposition can produce hazardous gases
such as carbon oxides (CO, CO3z) and nitrogen oxides (NOXx).[15]

Storage Protocol:
» Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][6]
o Store separately from incompatible materials.[6]

» For sensitive compounds or long-term storage, consider storing under an inert atmosphere
(e.g., nitrogen).[6]

Disposal Considerations

All waste material and contaminated packaging must be treated as hazardous waste.

o Disposal Method: Dispose of contents and containers to an approved waste disposal plant in
accordance with local, state, and federal regulations.[10] Do not allow the product to enter
drains or waterways.[9]

o Contaminated Packaging: Ensure the product is disposed of by licensed waste carriers.
Some outer packaging may be recyclable if not contaminated.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 4560-41-2: 1-(benzyloxy)-2-nitrobenzene | CymitQuimica [cymitquimica.com]

2. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC
[pmc.ncbi.nlm.nih.gov]

. benchchem.com [benchchem.com]

. fishersci.com [fishersci.com]

. 1-(Benzyloxy)-2-methyl-3-nitrobenzene | 20876-37-3 [chemicalbook.com]
. benchchem.com [benchchem.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. aksci.com [aksci.com]

°
© 0] ~ » 1 H w

. aksci.com [aksci.com]

e 10. atsdr.cdc.gov [atsdr.cdc.gov]

e 11. fishersci.com [fishersci.com]

e 12. carlroth.com [carlroth.com]

e 13. unavera.de [unavera.de]

e 14. static.cymitquimica.com [static.cymitquimica.com]

e 15. filel.lookchem.com [filel.lookchem.com]

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b016606?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/4560-41-2/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.benchchem.com/product/b016606
https://www.fishersci.com/store/msds?partNumber=AAH55899&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0458805.htm
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Storage_of_Nitroaromatic_Compounds.pdf
https://static.cymitquimica.com/products/10/pdf/sds-F553465.pdf
https://aksci.com/sds/7589AD_SDS.pdf
https://aksci.com/sds/3582CS_SDS.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp140-c5.pdf
https://www.fishersci.com/store/msds?partNumber=N91I4&productDescription=NITROBENZENE+CERT+ACS+4L+IND&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4394-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjY1NzF8YXBwbGljYXRpb24vcGRmfGFEbGtMMmd6TWk4NU1qRXdNVFEyTXpJME5URXdMMU5FUWw4ME16azBYMFJGWDBWT0xuQmtaZ3w4ODM2ZTBjNTIxODcxMjQ3Zjk3MDMwZGE2ZThkMWY2ODk1ZmU3MzIyMDVlZTA4ZjE2Yzg2MTEyZmEzNmViZDJh
https://www.unavera.de/mediadownload/18527/MSDS%20315,%20CAS%2022955-07-3,%20Unavera,%20engl.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR6672.pdf
https://file1.lookchem.com/msds/2011-06/2/496804(20876-37-3).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e 16. Page loading... [wap.guidechem.com]

 To cite this document: BenchChem. [1-(Benzyloxy)-2-nitrobenzene safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016606#1-benzyloxy-2-nitrobenzene-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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